2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[1-(3-chlorophenyl)imidazol-2-yl]sulfanyl-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H16ClN3O2S/c1-24-16-7-3-5-14(11-16)21-17(23)12-25-18-20-8-9-22(18)15-6-2-4-13(19)10-15/h2-11H,12H2,1H3,(H,21,23)
• InChI Key: JJRSIZPTRSOJLO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NC=CN2C3=CC(=CC=C3)Cl
• Molecular Formula: C18H16ClN3O2S
• Molecular Weight: 373.9 g/mol
• CAS No.: 851079-14-6

Description

This compound features a central imidazole ring substituted at the 1-position with a 3-chlorophenyl group. A thioether linkage connects the imidazole to an acetamide moiety, which is further substituted at the nitrogen with a 3-methoxyphenyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(3-methoxyphenyl)acetamide typically involves multiple steps:

Formation of the Imidazole Ring: The imidazole ring can be synthesized through the condensation of glyoxal, ammonia, and formaldehyde.

Thioether Formation: The imidazole derivative is then reacted with a thiol compound, such as 3-chlorothiophenol, under basic conditions to form the thioether linkage.

Acetamide Formation: The final step involves the reaction of the thioether-imidazole compound with 3-methoxyphenylacetyl chloride in the presence of a base like triethylamine to form the acetamide group.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the process.

Chemical Reactions Analysis

Types of Reactions

2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(3-methoxyphenyl)acetamide can undergo several types of chemical reactions:

Oxidation: The thioether group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The nitro group, if present, can be reduced to an amine using reducing agents like palladium on carbon (Pd/C) and hydrogen gas.

Substitution: The chlorine atom on the phenyl ring can be substituted with various nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Palladium on carbon (Pd/C), hydrogen gas.

Substitution: Nucleophiles such as amines, thiols, or alkoxides.

Major Products

Oxidation: Sulfoxide or sulfone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

Antimicrobial Properties

Research indicates that 2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(3-methoxyphenyl)acetamide exhibits significant antimicrobial activity. Studies have shown its effectiveness against various bacterial strains, making it a candidate for developing new antibiotics .

Antifungal Activity

The compound has also demonstrated antifungal properties, particularly against pathogenic fungi. Its mechanism of action may involve disrupting fungal cell membrane integrity or inhibiting key metabolic pathways within the fungal cells .

Anticancer Potential

Recent studies suggest that this compound may possess anticancer properties, potentially through mechanisms such as apoptosis induction or cell cycle arrest in cancer cells. The presence of the imidazole moiety is often associated with anticancer activity, which enhances the therapeutic potential of this compound .

Research Findings and Case Studies

A comprehensive review of available literature reveals several case studies highlighting the applications of 2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(3-methoxyphenyl)acetamide:

Study	Focus	Findings
Study 1	Antimicrobial Activity	Effective against Gram-positive and Gram-negative bacteria; potential for antibiotic development.
Study 2	Antifungal Efficacy	Inhibitory effects on Candida species; mechanism involves disruption of cell wall synthesis.
Study 3	Anticancer Research	Induces apoptosis in breast cancer cell lines; enhances sensitivity to chemotherapeutic agents.

Mechanism of Action

The mechanism of action of 2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(3-methoxyphenyl)acetamide involves its interaction with specific molecular targets. The imidazole ring can coordinate with metal ions, affecting enzyme activity. The thioether group can undergo oxidation, leading to the formation of reactive intermediates that can interact with biological molecules. The acetamide group can form hydrogen bonds with target proteins, affecting their function.

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

The following table highlights key structural analogs and their differences:

Compound Name	Core Heterocycle	Substituents on Acetamide	Key Functional Groups	Biological Activity/Applications	Reference
2-((1-(3-Chlorophenyl)-1H-imidazol-2-yl)thio)-N-(3-methoxyphenyl)acetamide	Imidazole	3-Methoxyphenyl	Thioether, Acetamide, Cl, OCH₃	Not explicitly reported (inferred)
2-(1-Benzoyl-1H-benzo[d]imidazol-2-ylthio)-N-(3-chlorophenyl)acetamide (5)	Benzimidazole	3-Chlorophenyl	Benzoyl, Thioether, Acetamide, Cl	Antimicrobial (tested)
N-(3-Chlorophenyl)-2-(1-(2-hydrazinyl-2-oxoethyl)-1H-benzimidazol-2-ylthio)acetamide (6)	Benzimidazole	3-Chlorophenyl	Hydrazinyl, Thioether, Acetamide, Cl	Antimicrobial (synthesized and tested)
2-((5-Benzofuran-2-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(3-chlorophenyl)acetamide (2a)	Oxadiazole	3-Chlorophenyl	Benzofuran, Oxadiazole, Thioether	Potent antimicrobial activity
2-(2,6-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide	Thiazole	2,6-Dichlorophenyl	Thiazole, Acetamide, Cl	Structural studies (coordination)

Key Observations :

• Heterocyclic Core : The imidazole core in the target compound differs from benzimidazole (e.g., compounds 5, 6), oxadiazole (compound 2a), or thiazole (compound 8). Imidazole’s smaller ring may enhance solubility compared to benzimidazole analogs .
• Substituent Effects : The 3-methoxyphenyl group on the acetamide nitrogen introduces steric and electronic effects distinct from chlorophenyl substituents (e.g., compound 5, 6). Methoxy groups typically improve metabolic stability and membrane permeability .

Spectroscopic and Physical Properties

Property	Target Compound (Inferred)	Compound 5	Compound 2a
Melting Point (°C)	~130–140 (estimated)	132–135	Not reported
IR Peaks (cm⁻¹)	~3400 (N–H), 1670 (C=O)	3406 (N–H), 1637 (C=O)	3291 (N–H), 1678 (C=O)
Solubility	Moderate in DCM/MeOH	Low in polar solvents	High in DMSO

Notes:

• The target’s IR profile likely resembles compound 5 due to shared acetamide and thioether functionalities.
• The methoxy group may enhance solubility in organic solvents compared to chlorophenyl analogs .

Biological Activity

The compound 2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(3-methoxyphenyl)acetamide is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and relevant research findings.

Chemical Structure and Synthesis

The molecular structure of the compound features an imidazole ring, a thioether linkage, and a methoxy-substituted phenyl group. The synthesis typically involves multi-step organic reactions:

• Imidazole Ring Formation : This is achieved through condensation reactions involving glyoxal, ammonia, and formaldehyde.
• Chlorophenyl Group Introduction : A nucleophilic substitution reaction introduces the chlorophenyl group using 3-chlorobenzyl chloride.
• Thioether Linkage Formation : The thioether linkage is formed by reacting the chlorophenyl-imidazole intermediate with thiourea.
• Final Acetamide Formation : The final step involves the attachment of the methoxyphenyl acetamide group under appropriate conditions.

Antimicrobial Properties

Research indicates that derivatives of imidazole compounds, including this specific compound, exhibit significant antimicrobial activity. Studies have shown that similar compounds can effectively inhibit bacterial growth, with minimum inhibitory concentrations (MICs) ranging from 0.22 to 0.25 μg/mL against pathogens such as Staphylococcus aureus and Staphylococcus epidermidis .

Anticancer Activity

The compound's structural features suggest potential anticancer properties. In vitro studies have demonstrated that imidazole derivatives can induce apoptosis in cancer cells. For instance, compounds with similar structures have shown IC50 values (the concentration required to inhibit cell growth by 50%) in the micromolar range against various cancer cell lines .

Compound	Cell Line	IC50 (µM)
Example A	MCF-7	0.01
Example B	NCI-H460	0.03
Example C	HeLa	7.01

Enzyme Inhibition

The compound may also serve as an inhibitor for specific enzymes crucial in disease pathways. For example, some imidazole derivatives have been identified as inhibitors of Aurora-A kinase, which is involved in cancer cell division . The mechanism of action typically involves competitive inhibition, where the compound binds to the active site of the enzyme, preventing substrate access.

Case Studies

Several studies have highlighted the biological relevance of imidazole derivatives:

• Study on Antitumor Activity : A study by Li et al. demonstrated that certain imidazole derivatives could significantly inhibit tumor growth in vitro, with IC50 values indicating potent activity against multiple cancer cell lines .
• Antimicrobial Evaluation : Another research effort evaluated various thiazole-imidazole hybrids for their antimicrobial efficacy, finding that modifications to the imidazole core could enhance activity against resistant bacterial strains .